Cas no 66859-03-8 (Octane-1,3,8-triol)

• Product Name: Octane-1,3,8-triol
• CAS No: 66859-03-8
• MF: C₈H₁₈O₃
• MW: 162.226723194122
• CID: 2796560
• PubChem ID: 14843390
• Update Time: 2025-04-21

Octane-1,3,8-triol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL1963332
• 66859-03-8
• DTXSID90564626
• Octane-1,3,8-triol

• Inchi： 1S/C8H18O3/c9-6-3-1-2-4-8(11)5-7-10/h8-11H,1-7H2
• InChI Key： HCSHXDNPBDUJTH-UHFFFAOYSA-N
• SMILES： OC(CCO)CCCCCO

Computed Properties

• Exact Mass: 162.125594432Da
• Monoisotopic Mass: 162.125594432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 75.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 60.7Ų